Cas no 51795-98-3 (Benzene, [(7-bromoheptyl)oxy]-)

Benzene, [(7-bromoheptyl)oxy]- structure
51795-98-3 structure
Product Name:Benzene, [(7-bromoheptyl)oxy]-
CAS No:51795-98-3
MF:C13H19BrO
MW:271.193363428116
CID:361372
PubChem ID:10516252
Update Time:2025-04-19

Benzene, [(7-bromoheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(7-bromoheptyl)oxy]-
    • 7-bromoheptoxybenzene
    • DTXSID00441171
    • 1-Bromo-7-phenoxyheptane
    • 51795-98-3
    • SCHEMBL7008145
    • 7-PHENOXYHEPTYL BROMIDE
    • OJCPJTXRPNMPIT-UHFFFAOYSA-N
    • Inchi: 1S/C13H19BrO/c14-11-7-2-1-3-8-12-15-13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12H2
    • InChI Key: OJCPJTXRPNMPIT-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 270.06197
  • Monoisotopic Mass: 270.06193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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